Cas no 758632-87-0 (Benzoic acid,3-amino-4-hydroxy-, propyl ester)

• Product Name: Benzoic acid,3-amino-4-hydroxy-, propyl ester
• CAS No: 758632-87-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 549574
• Update Time: 2024-03-05

Benzoic acid,3-amino-4-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-hydroxy-, propyl ester
• Benzoic acid, 3-amino-4-hydroxy-, propyl ester (9CI)
• Benzoic acid, 3-amino-4-hydroxy-, propyl ester

• Inchi： 1S/C10H13NO3/c1-2-5-14-10(13)7-3-4-9(12)8(11)6-7/h3-4,6,12H,2,5,11H2,1H3
• InChI Key： HZMHKHMBXSCSRJ-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(O)C(N)=C1

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6A^2